3-[(Ethyl-methyl-amino)-methyl]-5-methyl-benzoic acid hydrazide

• Molecular Formula: C12H19N3O
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 3-[[ethyl(methyl)amino]methyl]-5-methylbenzohydrazide
• InChI: InChI=1S/C12H19N3O/c1-4-15(3)8-10-5-9(2)6-11(7-10)12(16)14-13/h5-7H,4,8,13H2,1-3H3,(H,14,16)
• InChI Key: HCFNYDHDVZFFSR-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)CC1=CC(=CC(=C1)C)C(=O)NN

Description

3-[(Ethyl-methyl-amino)-methyl]-5-methyl-benzoic acid hydrazide is a useful research compound. Its molecular formula is C12H19N3O and its molecular weight is 221.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-[(ethyl-methyl-amino)-methyl]-5-methyl-benzoic acid (215 mg, 1.04 mmol) in THF (5 mL), PyBOP (541 mg, 1.04 mmol) followed by DIPEA (269 mg, 2.08 mmol) is added. The mixture is stirred until all solid material has dissolved and is then transferred into a 1M solution of hydrazine in THF (8.3 mL; 266 mg, 8.33 mmol). The resulting suspension is stirred at rt for 1 h before it is diluted with EA and washed with water. The org. extract is concentrated and dried to give the crude title compound as a white solid (640 mg). LC-MS: tR=0.35 min, [M+1]+=222.05.